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Compound of Interest

Compound Name: 2-Bromo-6-fluoropyridine

Cat. No.: B174918

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the
Procurement and Handling of 2-Bromo-6-fluoropyridine.

Introduction

2-Bromo-6-fluoropyridine is a key building block in the synthesis of a wide array of
pharmaceutical and agrochemical compounds. Its unique electronic properties, stemming from
the presence of both a bromine and a fluorine atom on the pyridine ring, make it a versatile
reagent for various cross-coupling reactions and nucleophilic substitutions. This guide provides
a comprehensive overview of the commercial availability of 2-Bromo-6-fluoropyridine, its key
suppliers, and essential technical information for its handling, storage, and synthesis.

Physicochemical Properties
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Property Value

CAS Number 144100-07-2

Molecular Formula CsHsBrFN

Molecular Weight 175.99 g/mol

Appearance Co!orless to light yellow liquid or low melting
solid

Boiling Point ~70 °C at 15 mbar[1]

Flash Point 88 °C (190.4 °F)

Commercial Suppliers and Availability

2-Bromo-6-fluoropyridine is readily available from a multitude of chemical suppliers, catering
to both research and development as well as bulk manufacturing needs. The typical purity
offered is 297%, with many suppliers providing =99% purity grades.

Supplier Typical Purity Available Quantities
Sigma-Aldrich (Merck) AldrichCPR 100 mg

Thermo Fisher Scientific (Alfa

Aesar) 1% 19,59

TCI (Tokyo Chemical Industry) >098.0% (GC) 19,59,25¢g

Chem-Impex International >99% (GC) 19,59,259,1004¢g, 2509
Manchester Organics 97% Inquire for bulk

Santa Cruz Biotechnology Inquire Inquire

BLD Pharm >98% Inquire

P212121 >98% 59,259,100¢

Note: Availability and offered quantities are subject to change. It is recommended to consult the
respective supplier's website for the most current information.
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Safety, Handling, and Storage

Hazard Identification:

2-Bromo-6-fluoropyridine is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), its hazard statements
include:

e H301: Toxic if swallowed.[2]

e H311: Toxic in contact with skin.[2]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H332: Harmful if inhaled.[2]

o H335: May cause respiratory irritation.[2]
Personal Protective Equipment (PPE):

Due to its hazardous nature, strict adherence to safety protocols is mandatory. The following
PPE should be worn when handling 2-Bromo-6-fluoropyridine:

o Eye/Face Protection: Chemical safety goggles and a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and appropriate
footwear.

o Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is
recommended, especially when working outside of a fume hood or with larger quantities.

Handling and Storage:
o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.
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o Keep away from sources of ignition.

» Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3] The
recommended storage temperature is often between 0-8 °C.

Experimental Protocols: Synthesis of 2-Bromo-6-
fluoropyridine

The most common laboratory-scale synthesis of 2-Bromo-6-fluoropyridine involves the
fluorination of 2,6-dibromopyridine. The following protocol is adapted from a known procedure.

[1]

Reaction:

Materials and Equipment:
e 2,6-dibromopyridine

e Potassium fluoride (spray-dried)
e 18-crown-6

« Distillation apparatus

e Heating mantle

e Vacuum pump

» Round-bottom flask

e Stir bar

Procedure:

» To a round-bottom flask equipped with a stir bar and a distillation head, add 2,6-
dibromopyridine (e.g., 100 g, 422.10 mmol), potassium fluoride (e.g., 36.79 g, 633.15 mmol),
and 18-crown-6 (e.g., 11.16 g, 42.21 mmol).
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e The mixture is heated to 190 °C under a vacuum of 200 mbar.

e The product, 2-Bromo-6-fluoropyridine, is distilled off as it is formed.

o The collected distillate is then purified by a second distillation to yield the final product.
Expected Outcome:

This procedure can yield approximately 43.90 g of 2-Bromo-6-fluoropyridine with a boiling
point of 70 °C at 15 mbar.[1]

Procurement and Quality Control Workflow

The following diagram illustrates a typical workflow for the procurement and in-house quality
control of 2-Bromo-6-fluoropyridine in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b174918?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/2-bromo-6-fluoropyridine.htm
https://senshu-u.repo.nii.ac.jp/record/10874/files/3102_0051_09.pdf
https://www.benchchem.com/product/b13571000
https://www.benchchem.com/product/b174918#commercial-availability-and-suppliers-of-2-bromo-6-fluoropyridine
https://www.benchchem.com/product/b174918#commercial-availability-and-suppliers-of-2-bromo-6-fluoropyridine
https://www.benchchem.com/product/b174918#commercial-availability-and-suppliers-of-2-bromo-6-fluoropyridine
https://www.benchchem.com/product/b174918#commercial-availability-and-suppliers-of-2-bromo-6-fluoropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b174918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

